1-(2,5-Dichlorophenyl)-4-[(4-methoxynaphthalen-1-yl)sulfonyl]piperazine

• IUPAC Name: 1-(2,5-dichlorophenyl)-4-(4-methoxynaphthalen-1-yl)sulfonylpiperazine
• InChI: InChI=1S/C21H20Cl2N2O3S/c1-28-20-8-9-21(17-5-3-2-4-16(17)20)29(26,27)25-12-10-24(11-13-25)19-14-15(22)6-7-18(19)23/h2-9,14H,10-13H2,1H3
• InChI Key: ZJBPYBDYNSTQHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN(CC3)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C21H20Cl2N2O3S
• Molecular Weight: 451.4 g/mol

Description

1-(2,5-Dichlorophenyl)-4-[(4-methoxynaphthalen-1-yl)sulfonyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as DN-2327 and belongs to the class of piperazine derivatives. DN-2327 has been shown to possess a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.

Scientific Research Applications

Synthesis and Biological Activity

• Novel compounds, including piperazine derivatives, have been synthesized for their potential antimicrobial activities. For example, Bektaş et al. (2007) synthesized various triazole derivatives, which were screened for antimicrobial activities, demonstrating the utility of piperazine structures in developing new antimicrobial agents (Bektaş et al., 2007).

Structural and Computational Analysis

• Kumara et al. (2017) conducted crystal structure studies, Hirshfeld surface analysis, and DFT calculations on novel piperazine derivatives to understand their molecular properties and reactivity. Such studies are crucial for designing compounds with specific biological activities (Kumara et al., 2017).

Antagonistic Properties and Receptor Interactions

• Research on piperazine derivatives has also explored their interactions with biological receptors, such as the CB1 cannabinoid receptor. Shim et al. (2002) studied the molecular interaction of a piperazine antagonist with the CB1 receptor, contributing to the understanding of receptor-ligand interactions and the development of receptor-targeted therapeutics (Shim et al., 2002).

Development and Characterization of Receptor Antagonists

• Piperazine derivatives have been developed as antagonists for various receptors, such as the adenosine A2B receptor. Borrmann et al. (2009) developed a series of 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines as A2B receptor antagonists, showcasing the role of piperazine derivatives in modulating receptor activity (Borrmann et al., 2009).

Anticancer and Antituberculosis Studies

• Piperazine derivatives have also been investigated for their potential anticancer and antituberculosis activities. Mallikarjuna et al. (2014) synthesized a series of piperazine derivatives and screened them for in vitro anticancer and antituberculosis activities, highlighting the potential of these compounds in treating infectious diseases and cancer (Mallikarjuna et al., 2014).